N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-difluorobenzene-1-sulfonamide

• IUPAC Name: N-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)-2,5-difluorobenzenesulfonamide
• InChI: InChI=1S/C22H18F2N2O3S/c23-17-8-10-19(24)21(14-17)30(28,29)25-18-9-11-20-16(13-18)7-4-12-26(20)22(27)15-5-2-1-3-6-15/h1-3,5-6,8-11,13-14,25H,4,7,12H2
• InChI Key: UQRLFLNMJVGSJY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)NS(=O)(=O)C3=C(C=CC(=C3)F)F)N(C1)C(=O)C4=CC=CC=C4
• Molecular Formula: C22H18F2N2O3S
• Molecular Weight: 428.5 g/mol

Description

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-difluorobenzene-1-sulfonamide, commonly referred to as “BTFQ”, is an organic compound with a wide range of applications in scientific research. It is a type of sulfonamide, a group of compounds that are known for their ability to inhibit bacterial growth, and has been used in a variety of laboratory experiments.

Scientific Research Applications

BTFQ has been used in a variety of scientific research experiments. It has been used to study the inhibition of bacterial growth, as well as the inhibition of enzyme activity. BTFQ has also been used to study the effects of oxidative stress on cells and tissues, and to explore the potential of using BTFQ as a novel inhibitor of bacterial growth. Additionally, BTFQ has been used to study the effects of different concentrations of BTFQ on cell viability and cell cycle progression.

Mechanism of Action

The mechanism of action of BTFQ is not yet fully understood. However, it is believed that BTFQ binds to the active site of an enzyme or other target molecule, blocking the activity of the enzyme or molecule. It is also believed that BTFQ may interact with other molecules, such as DNA, to modulate the activity of the target molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of BTFQ are not yet fully understood. However, studies have shown that BTFQ has the potential to inhibit bacterial growth, as well as enzyme activity. Additionally, BTFQ has been shown to have antioxidant properties, which may be beneficial for the prevention of oxidative damage to cells and tissues.

Advantages and Limitations for Lab Experiments

The use of BTFQ in laboratory experiments offers a number of advantages. BTFQ is relatively inexpensive and easy to obtain, and it is stable in a variety of solvents. Additionally, BTFQ has been shown to be effective at inhibiting bacterial growth and enzyme activity. However, BTFQ has some limitations. For example, BTFQ is not water soluble, which can limit its use in certain experiments. Additionally, BTFQ has not been extensively studied, so its full range of effects is not yet known.

Future Directions

The potential future directions for the use of BTFQ in scientific research are numerous. One potential direction is to further study the mechanism of action of BTFQ and its effects on bacterial growth and enzyme activity. Additionally, BTFQ could be used to explore the potential of using BTFQ as a novel inhibitor of bacterial growth. Furthermore, BTFQ could be used to study the effects of different concentrations of BTFQ on cell viability and cell cycle progression. Finally, BTFQ could be used to explore the potential of using BTFQ as an antioxidant, as well as for other therapeutic applications.

Synthesis Methods

BTFQ can be synthesized using a variety of methods, including a one-pot synthesis and a multi-step synthesis. The one-pot synthesis involves the reaction of 1-benzoyl-2,5-difluorobenzene-1-sulfonamide with 1,2,3,4-tetrahydroquinoline in a solvent such as dimethylformamide. The multi-step synthesis involves the reaction of 1-benzoyl-2,5-difluorobenzene-1-sulfonamide with 1,2,3,4-tetrahydroquinoline in a solvent such as dimethylformamide, followed by a reaction with a base such as sodium hydroxide.